CID 71395660

• CAS No.: 61461-41-4
• Molecular Formula: FeGaOPb
• Molecular Weight: 349 g/mol
• InChI: InChI=1S/Fe.Ga.O.Pb
• InChI Key: HSRGEPWKCUNEFB-UHFFFAOYSA-N
• Canonical SMILES: O=[Pb].[Fe].[Ga]

Description

CID 71395660 is a chemical compound identified in the vacuum-distilled fractions of Citrus-derived essential oil (CIEO), as evidenced by gas chromatography-mass spectrometry (GC-MS) analysis (Figure 1B, 1C).

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of “CID 71395660” involves specific synthetic routes and reaction conditions. The synthesis typically starts with the selection of appropriate raw materials, which are then subjected to a series of chemical reactions under controlled conditions. The reaction conditions, such as temperature, pressure, and pH, are carefully monitored to

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Oscillatoxin Derivatives (Marine Toxins)

However, both compound classes are analyzed using advanced chromatographic and spectroscopic techniques:

• CID 71395660 : Characterized via GC-MS (volatile, low molecular weight) .
• Oscillatoxins : Typically analyzed via LC-MS or NMR due to higher molecular weights and polar functional groups .

Table 1: Structural and Analytical Comparison

Property	This compound	Oscillatoxin D (CID 101283546)
Source	Citrus essential oil	Marine cyanobacteria
Molecular Class	Likely monoterpenoid	Polyketide with cyclic ethers
Analytical Method	GC-MS	LC-MS/NMR
Volatility	High	Low

Comparison with Functionally Similar Compounds

Limonene (CID 22311)

Limonene, a monoterpene abundant in citrus oils, serves as a functional analog to this compound due to shared natural sources and applications in fragrances. Key differences include:

• Structural Features: Limonene (C₁₀H₁₆) is a cyclic monoterpene, while this compound’s mass spectrum suggests possible oxygenation (e.g., alcohol or ketone groups) .
• Industrial Use : Limonene is widely used as a solvent and flavoring agent, whereas this compound’s role in CIEO fractions may relate to aroma modulation or antimicrobial activity.

Linalool (CID 6549)

Linalool, another oxygenated monoterpene in citrus oils, shares functional similarities with this compound:

• Bioactivity : Both compounds may contribute to CIEO’s reported antimicrobial or insect-repellent properties.
• Distillation Behavior : this compound’s concentration peaks in specific vacuum-distilled fractions (Figure 1C) suggest distinct volatility compared to linalool, which typically elutes earlier in GC-MS .

Table 2: Functional Comparison with Citrus Oil Components

Compound	CID	Molecular Formula	Key Functional Groups	Primary Application
This compound	71395660	Undisclosed	Likely oxygenated	Aroma modulation
Limonene	22311	C₁₀H₁₆	Cyclic monoterpene	Solvent, flavoring
Linalool	6549	C₁₀H₁₈O	Tertiary alcohol	Fragrance, antimicrobial